6-Fluoro-3,3,4,4-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one

Specification

• CAS No.: 918646-03-4
• Molecular Formula: C22H21FN2O
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 6-fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylquinolin-2-one
• Standard InChI: InChI=1S/C22H21FN2O/c1-21(2)17-12-15(23)9-10-19(17)25(20(26)22(21,3)4)16-11-14-7-5-6-8-18(14)24-13-16/h5-13H,1-4H3
• Standard InChI Key: ANIDWNHGBHWJFH-UHFFFAOYSA-N
• SMILES: CC1(C2=C(C=CC(=C2)F)N(C(=O)C1(C)C)C3=CC4=CC=CC=C4N=C3)C
• Canonical SMILES: CC1(C2=C(C=CC(=C2)F)N(C(=O)C1(C)C)C3=CC4=CC=CC=C4N=C3)C

Introduction

6-Fluoro-3,3,4,4-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one is a complex heterocyclic compound belonging to the class of biquinolines. It is characterized by its unique biquinoline structure, which features two fused quinoline rings with additional methyl groups and a fluorine substituent. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in scientific research.

Chemical Formula and Molecular Weight

• Molecular Formula: C22H21FN2O

• Molecular Weight: The reported molecular weights vary slightly, with one source indicating approximately 348.41 g/mol.

Structural Features

• The compound contains a fused ring system with nitrogen atoms, typical of quinoline derivatives.

• The presence of fluorine and multiple methyl groups contributes to its distinctive chemical properties and reactivity.

Synthesis and Production

The synthesis of 6-Fluoro-3,3,4,4-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one typically involves multi-step organic reactions starting with quinoline derivatives. Techniques such as palladium-catalyzed reactions are often used to form critical carbon-nitrogen bonds. For large-scale production, methods like continuous flow reactors or high-throughput screening can be employed to optimize yields and purity.

Storage and Handling

• Storage Conditions: Typically stored at 2-8°C.

• Safety Precautions: Follow standard safety protocols for handling chemical compounds, and consult the Safety Data Sheet (SDS) for detailed information.

Suppliers and Availability

6-Fluoro-3,3,4,4-tetramethyl-3,4-dihydro-2H-[1,3'-biquinolin]-2-one is available from various chemical suppliers, including Parchem and other specialty chemical distributors.

Data Table: Key Information

Property	Description
Molecular Formula	C22H21FN2O
Molecular Weight	Approximately 348.41 g/mol
CAS Number	918646-03-4 (also reported as 897015-66-6)
Storage Conditions	2-8°C
Synthesis	Multi-step organic reactions involving quinoline derivatives
Biological Activities	Potential antimicrobial and anticancer properties